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Cat. No.: B1259748

An In-depth Technical Guide to the Physicochemical Properties of Nickel Sulphate Hexahydrate

Introduction

Nickel (Il) sulphate hexahydrate (NiSOa4-6H20) is an inorganic compound of significant
industrial and scientific importance.[1] As a primary source of the Ni2* ion, it is a cornerstone in
electroplating and the manufacturing of nickel-cadmium and nickel-metal hydride batteries.[1]
[2][3][4][5] For researchers, scientists, and professionals in drug development, a thorough
understanding of its physicochemical properties is crucial for its application as a precursor in
the synthesis of nickel-based catalysts, pigments, and potentially novel therapeutic or
diagnostic agents.[1][6][7][8] This guide provides a comprehensive overview of the core
properties of nickel sulphate hexahydrate, detailed experimental protocols for its
characterization, and a summary of its toxicological profile.

Core Physicochemical Properties

The fundamental properties of nickel sulphate hexahydrate are summarized below. This data is
essential for laboratory handling, experimental design, and process optimization.

Table 1: Summary of Physicochemical Properties of Nickel Sulphate Hexahydrate
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Property Value References

Chemical Formula NiSO4-6H20 [9][10]

Molar Mass 262.85 g/mol [11[2][9][10]

Appearance Blue or emerald-green crystals  [6][9][10][11]

Density 2.07 g/cm?3 [1112]191[1.0]

] ] 53 °C (127.9 °F) (transition

Melting Point , [L][e][10][11]

point)
N ) Decomposes at 100 °C (loses

Boiling Point [1][10]

water)
- > 800 °C (decomposes to NiO

Decomposition Temp. [10]

and SOs3)
. 625 g/L at 20 °C; Highly

Water Solubility [1][12]
soluble
Insoluble in ethanol and

Other Solvents _ [1][11][13]
ammonia

pH of Solution ~4.5 (in aqueous solution) [1][13][14]

Crystal Structure

Tetragonal (a-form); Monoclinic
(B-form)

[11(6][9][15]

Crystal Structure and Morphology

Nickel sulphate hexahydrate primarily exists in two crystalline forms: a blue tetragonal

modification (a-form) and a green monoclinic modification (3-form).[6][9][15] The common

tetragonal form, known as the mineral retgersite, crystallizes from aqueous solutions between

30.7 and 53.8 °C.[1] X-ray crystallography studies reveal that its structure consists of

octahedral [Ni(H20)s]2* complex cations, where the nickel ion is coordinated by six water

molecules.[1][16] These complexes are linked to sulphate anions (SO42~) through hydrogen

bonds.[1] The alpha-form converts to the beta-form at approximately 53.3 °C.[9][14]

Stability and Reactivity
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Under standard conditions, nickel sulphate hexahydrate is a stable, though somewhat
efflorescent (loses water to the atmosphere), crystalline solid.[6][12] Its reactivity is largely
dictated by temperature and contact with incompatible substances.

Thermal Decomposition: The compound is thermally sensitive. Upon heating, it undergoes a
multi-stage decomposition process. It begins to lose its water of crystallization around 100 °C
and becomes the greenish-yellow anhydrous salt at approximately 280 °C.[9][10][17] At
temperatures above 840 °C, the anhydrous salt decomposes, emitting toxic fumes of sulfur
oxides and leaving behind nickel oxide (NiO).[1][9][10][18]

~100-280 °C > 840 °C
NiSOa4:6H20 (Dehydration) > NiSOa4 (Decomposition) NiO + SOs
(Hexahydrate) (Anhydrous) (Decomposition Products)

Click to download full resolution via product page

Fig. 1. Thermal decomposition pathway of Nickel Sulphate Hexahydrate.

Incompatibilities: Nickel sulphate hexahydrate is incompatible with strong acids.[6][9][12] It can
react violently with powdered aluminum or magnesium at elevated temperatures.[6][9] It should
also be kept away from sulfur, wood, and other combustible materials.[6][9][12]

Toxicological Profile

For professionals in drug development and related fields, understanding the toxicological
profile of any chemical is paramount. Nickel sulphate hexahydrate is classified as toxic and
carcinogenic.

Acute Effects and Health Hazards: Exposure can cause significant irritation to the skin, eyes,
and respiratory tract.[9][19] It is a known skin sensitizer and can lead to a form of dermatitis
commonly referred to as "nickel itch".[9][20] Ingestion is harmful and can lead to symptoms
such as nausea, vomiting, and headache.[20] The acute oral LD50 in rats is reported to be 264
mg/kg.[18][19]

Chronic Effects and Carcinogenicity: Prolonged or repeated inhalation is a primary concern, as
it can cause chronic respiratory irritation and damage to the lungs.[19][21] Nickel sulphate is
classified as a human carcinogen by multiple agencies when inhaled.[18][19][21][22][23]
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Table 2: Summary of Toxicological Data

Parameter Value | Classification References

Acute Oral Toxicity (LD50, Rat) 264 - 361 mg/kg [18][19][21]

Skin/eye/respiratory irritant,
Health Hazards _ . [O][19][20][22]
Skin sensitizer

o Group 1 (Carcinogenic to
IARC Classification [19][21]
humans)

o Known to be a human
NTP Classification ) [19][21]
carcinogen

o Al (Confirmed human
ACGIH Classification ) [19][21]
carcinogen)

Experimental Protocols

Detailed and reproducible experimental methods are essential for research and development.
The following section outlines protocols for the synthesis and characterization of nickel
sulphate hexahydrate.

Experimental Protocol 1: Synthesis via Acid-Base Neutralization[8]

o Objective: To synthesize nickel sulphate hexahydrate crystals from nickel oxide and sulfuric
acid.

o Materials: Nickel (1) oxide (NiO) powder, dilute sulfuric acid (H2SOa4, ~2 M), distilled water,
beaker, stirring rod, heating plate, filtration apparatus (Buchner funnel), crystallizing dish.

o Methodology:
o Gently heat the dilute sulfuric acid in a beaker to approximately 80 °C. Do not boll.

o Slowly and incrementally add nickel (II) oxide powder to the hot acid while stirring
continuously.
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o Continue adding NiO until the effervescence ceases and a small amount of unreacted
black powder remains at the bottom. This indicates the acid has been fully neutralized.

o Hot-filter the resulting green solution using a Buchner funnel to remove any unreacted NiO
and other solid impurities.

o Transfer the clear green filtrate to a clean crystallizing dish.

o Cover the dish loosely and allow it to cool slowly to room temperature. Blue-green crystals
will form as the solution cools and evaporates.

o Once a sufficient crop of crystals has formed, collect them by vacuum filtration.

o Wash the crystals sparingly with a small amount of cold distilled water to remove any
residual acid.

o Allow the crystals to air dry on a watch glass.
Experimental Protocol 2: Structural Characterization by Powder X-ray Diffraction (PXRD)[16]

» Objective: To confirm the crystal structure and phase purity of the synthesized nickel
sulphate hexahydrate.

e Methodology:

o Finely grind a small sample of the synthesized crystals into a homogeneous powder using
an agate mortar and pestle.

o Mount the powder onto a sample holder according to the instrument's specifications.
o Place the sample holder into the powder X-ray diffractometer.

o Collect the diffraction pattern over a 26 range of 10° to 80°, using a step size of 0.02° and
a dwell time of 1-2 seconds per step.

o Analyze the resulting diffractogram by comparing the peak positions (26 values) and
intensities to a standard reference pattern for tetragonal nickel sulphate hexahydrate from
a crystallographic database (e.g., ICDD).
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Experimental Protocol 3: Thermal Analysis by TGA/DSCJ[16]

o Objective: To investigate the thermal stability and dehydration behavior of the synthesized
crystals.

» Methodology:
o Accurately weigh 5-10 mg of the sample into an alumina or platinum crucible.

o Place the crucible into a simultaneous thermal analyzer (STA) capable of performing both
thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

o Heat the sample from ambient temperature to 400 °C at a constant heating rate of 10
°C/min under an inert atmosphere (e.g., nitrogen).

o Analyze the TGA curve for mass loss steps corresponding to the loss of water molecules.

o Analyze the DSC curve for endothermic or exothermic peaks associated with phase
transitions and dehydration events.
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Fig. 2. Experimental workflow for synthesis and characterization.

Conclusion

Nickel sulphate hexahydrate is a compound with well-defined but complex physicochemical
properties. Its utility in diverse fields, from industrial electroplating to laboratory synthesis, is
underscored by its high solubility, distinct crystalline nature, and predictable reactivity. For
researchers and drug development professionals, a comprehensive knowledge of its
properties, handling requirements, and significant toxicity is essential for safe and effective
application in experimental design and as a precursor material for advanced applications. The
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experimental protocols provided herein offer a standardized approach to its synthesis and
characterization, ensuring reproducibility and quality control in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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